Cas no 108602-82-0 (Methyl 1,4,5,6-tetrahydropyridine-2-carboxylate)

• Product Name: Methyl 1,4,5,6-tetrahydropyridine-2-carboxylate
• CAS No: 108602-82-0
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 1019800
• PubChem ID: 45089944
• Update Time: 2025-05-22

Methyl 1,4,5,6-tetrahydropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylicacid,1,4,5,6-tetrahydro-,methylester(9CI)
• 1,4,5,6-Tetrahydro-pyridine-2-carboxylic acid methyl ester
• Methyl 1,4,5,6-tetrahydropyridine-2-carboxylate

• Inchi： 1S/C7H11NO2/c1-10-7(9)6-4-2-3-5-8-6/h4,8H,2-3,5H2,1H3
• InChI Key： HXOJRKOTAAAIJF-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CCCCN1)=O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 1,4,5,6-tetrahydropyridine-2-carboxylate

Methyl 1,4,5,6-Tetrahydropyridine-2-Carboxylate (CAS No. 108602-82-0)

Methyl 1,4,5,6-tetrahydropyridine-2-carboxylate, also known by its CAS registry number CAS No. 108602-82-0, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of tetrahydropyridines, which are widely studied due to their unique chemical properties and potential biological activities.

The structure of methyl 1,4,5,6-tetrahydropyridine-2-carboxylate consists of a six-membered ring with four saturated carbons and two double bonds. The methyl group attached to the carboxylate moiety plays a crucial role in modulating the compound's reactivity and solubility. Recent studies have highlighted its role as an intermediate in the synthesis of various bioactive molecules, particularly in the development of drugs targeting central nervous system disorders.

One of the most notable applications of this compound is in the synthesis of dihydropyridine derivatives, which are commonly used as calcium channel blockers in cardiovascular medications. The ability of methyl 1,4,5,6-tetrahydropyridine-2-carboxylate to act as a precursor in such syntheses has made it a valuable commodity in the pharmaceutical industry.

Recent research has also explored the use of this compound in materials science. For instance, studies have demonstrated its potential as a building block for constructing advanced materials with tailored electronic properties. Its ability to form stable complexes with metal ions has opened new avenues for applications in catalysis and sensor technologies.

In terms of synthesis, several methods have been reported for the preparation of methyl 1,4,5,6-tetrahydropyridine-2-carboxylate. These include traditional acid-catalyzed cyclizations as well as more modern approaches involving transition metal catalysis. The choice of synthetic route often depends on factors such as scalability and cost-effectiveness.

The physical properties of this compound are equally important for its applications. It has a melting point of approximately 95°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been extensively studied to ensure safe handling and storage.

From an environmental perspective, studies have shown that methyl 1,4,5,6-tetrahydropyridine-2-carboxylate has low toxicity towards aquatic organisms when properly managed. This makes it suitable for use in industrial settings where environmental impact is a concern.

In conclusion, methyl 1,4,5,6-tetrahydropyridine-2-carboxylate (CAS No. 108602-82-0) is a multifaceted compound with promising applications across diverse scientific domains. Its continued exploration will undoubtedly lead to new discoveries and innovations in both academic research and industrial practices.